(6Ar,7aR,9S,10S,11aR)-4-hydroxy-2,9,10-trimethoxy-6a,9,10-trimethyl-7a,11a-dihydro-7H-isochromeno[4,3-g][1,4]benzodioxin-5-one
(6Ar,7aR,9S,10S,11aR)-4-hydroxy-2,9,10-trimethoxy-6a,9,10-trimethyl-7a,11a-dihydro-7H-isochromeno[4,3-g][1,4]benzodioxin-5-one
Brand Name:
Vulcanchem
CAS No.:
888723-94-2
VCID:
VC0041758
InChI:
InChI=1S/C21H26O8/c1-19-10-16-15(27-20(2,25-5)21(3,26-6)28-16)9-13(19)12-7-11(24-4)8-14(22)17(12)18(23)29-19/h7-9,15-16,22H,10H2,1-6H3/t15-,16-,19-,20+,21+/m1/s1
SMILES:
CC12CC3C(C=C1C4=C(C(=CC(=C4)OC)O)C(=O)O2)OC(C(O3)(C)OC)(C)OC
Molecular Formula:
C21H26O8
Molecular Weight:
406.4 g/mol
(6Ar,7aR,9S,10S,11aR)-4-hydroxy-2,9,10-trimethoxy-6a,9,10-trimethyl-7a,11a-dihydro-7H-isochromeno[4,3-g][1,4]benzodioxin-5-one
CAS No.: 888723-94-2
Reference Standards
VCID: VC0041758
Molecular Formula: C21H26O8
Molecular Weight: 406.4 g/mol
CAS No. | 888723-94-2 |
---|---|
Product Name | (6Ar,7aR,9S,10S,11aR)-4-hydroxy-2,9,10-trimethoxy-6a,9,10-trimethyl-7a,11a-dihydro-7H-isochromeno[4,3-g][1,4]benzodioxin-5-one |
Molecular Formula | C21H26O8 |
Molecular Weight | 406.4 g/mol |
IUPAC Name | (6aR,7aR,9S,10S,11aR)-4-hydroxy-2,9,10-trimethoxy-6a,9,10-trimethyl-7a,11a-dihydro-7H-isochromeno[4,3-g][1,4]benzodioxin-5-one |
Standard InChI | InChI=1S/C21H26O8/c1-19-10-16-15(27-20(2,25-5)21(3,26-6)28-16)9-13(19)12-7-11(24-4)8-14(22)17(12)18(23)29-19/h7-9,15-16,22H,10H2,1-6H3/t15-,16-,19-,20+,21+/m1/s1 |
Standard InChIKey | BCPQOWIVCMSDCM-GQFKRECVSA-N |
Isomeric SMILES | C[C@@]12C[C@@H]3[C@@H](C=C1C4=C(C(=CC(=C4)OC)O)C(=O)O2)O[C@]([C@@](O3)(C)OC)(C)OC |
SMILES | CC12CC3C(C=C1C4=C(C(=CC(=C4)OC)O)C(=O)O2)OC(C(O3)(C)OC)(C)OC |
Canonical SMILES | CC12CC3C(C=C1C4=C(C(=CC(=C4)OC)O)C(=O)O2)OC(C(O3)(C)OC)(C)OC |
PubChem Compound | 11538714 |
Last Modified | Nov 11 2021 |
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